Cas no 80091-07-2 (PROPANEDIOIC ACID, (2-PHENYLETHYL)-, MONOETHYL ESTER)

• Product Name: PROPANEDIOIC ACID, (2-PHENYLETHYL)-, MONOETHYL ESTER
• CAS No: 80091-07-2
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 3510109
• PubChem ID: 10704948
• Update Time: 2025-04-21

PROPANEDIOIC ACID, (2-PHENYLETHYL)-, MONOETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• PROPANEDIOIC ACID, (2-PHENYLETHYL)-, MONOETHYL ESTER
• Propanedioic acid, 2-(2-phenylethyl)-, 1-ethyl ester
• 2-(ETHOXYCARBONYL)-4-PHENYLBUTANOIC ACID
• 38632-75-6
• AGN-PC-0N95H4
• DTXSID70443783
• SCHEMBL7309709
• DB-422311
• 80091-07-2

• Inchi： 1S/C13H16O4/c1-2-17-13(16)11(12(14)15)9-8-10-6-4-3-5-7-10/h3-7,11H,2,8-9H2,1H3,(H,14,15)
• InChI Key： QSISDJVWBRIWPT-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(CCC1=CC=CC=C1)C(O)=O

Computed Properties

• Exact Mass: 236.10485899Da
• Monoisotopic Mass: 236.10485899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.6Ų